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Compound of Interest

Compound Name: 1,5-Dimethylanthracene

Cat. No.: B093469

An In-depth Technical Guide to 1,5-
Dimethylanthracene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties and structure of
1,5-Dimethylanthracene, a polycyclic aromatic hydrocarbon. The information is intended to
support research and development activities where this compound is of interest.

Chemical Identity and Properties

1,5-Dimethylanthracene is a derivative of anthracene with methyl groups substituted at the 1
and 5 positions of the tricyclic aromatic core. Its chemical identity is established by its unique
CAS registry number, molecular formula, and various spectroscopic signatures.

Table 1: Physicochemical Properties of 1,5-Dimethylanthracene
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Property Value Source
Molecular Formula CieH14 [1112][3]
Molecular Weight 206.29 g/mol [11[2][3]
IUPAC Name 1,5-dimethylanthracene [2]

CAS Registry Number 15815-48-2 [2][3]
Melting Point 140 °C [1]
Boiling Point Data not readily available

Insoluble in water; expected to
Solubility be soluble in nonpolar organic

solvents like toluene.[4][5]

RQXGHBYRZRBUQC-
InChl Key [112113]
UHFFFAOYSA-N

SMILES Cclccec2cec3ce(C)ecec3ecl2 [1]

Chemical Structure

The foundational structure of 1,5-Dimethylanthracene is the anthracene aromatic system,
which consists of three fused benzene rings. The numbering of the carbon atoms in the
anthracene core follows a specific convention, and in this isomer, methyl groups (CHs) are
attached to carbon atoms 1 and 5. This substitution pattern influences the molecule's electronic
properties, steric hindrance, and reactivity.

Caption: Molecular structure of 1,5-Dimethylanthracene.

Experimental Data and Protocols

Detailed experimental protocols for the specific synthesis of 1,5-Dimethylanthracene are not
widely available in public literature. However, general synthetic routes for dimethylanthracenes
often involve multi-step processes that could be adapted from methodologies for similar
isomers. For instance, a patent for the synthesis of 9,10-dimethylanthracene involves the
reaction of o-xylene with catalysts under high temperature and pressure, followed by several
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transformation steps.[6] Such approaches, including Friedel-Crafts alkylation or cyclization
reactions, would likely require significant optimization for the targeted synthesis of the 1,5-
isomer.

3.1. Spectroscopic Analysis

While a complete set of spectra for 1,5-Dimethylanthracene is not available in the reviewed
sources, its spectral characteristics can be predicted based on its structure.

e 13C NMR: PubChem indicates the availability of 13C NMR spectral data, which would be
crucial for confirming the carbon skeleton and the specific positions of the methyl
substituents.[2]

e Mass Spectrometry: The molecular ion peak (M+) in a mass spectrum would appear at an
m/z value corresponding to its molecular weight, approximately 206.28.[2][3] Fragmentation
patterns would likely involve the loss of methyl groups (CHs) or other characteristic
cleavages of the aromatic system.

e IR Spectroscopy: The infrared spectrum would show characteristic C-H stretching vibrations
for the aromatic rings and the methyl groups, as well as C=C stretching vibrations within the
aromatic system.

Biological Activity and Signaling Pathways

Currently, there is no significant published research detailing specific biological activities or
signaling pathway interactions for 1,5-Dimethylanthracene. Studies on other isomers, such as
9,10-dimethylanthracene, have explored their metabolism by microorganisms and in rat liver
microsomes, identifying various hydroxylated metabolites.[4] Some research on other
dimethylanthracene derivatives has also suggested potential anti-cancer properties.[7]
However, these findings cannot be directly extrapolated to the 1,5-isomer without specific
experimental validation. Therefore, no signaling pathway diagrams are applicable at this time.

Safety and Handling

Specific GHS hazard classifications for 1,5-Dimethylanthracene are not detailed in the search
results. However, related polycyclic aromatic hydrocarbons are often treated as potentially
hazardous. For example, 9,10-dimethylanthracene is suspected of causing cancer and may

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://patents.google.com/patent/CN105385719A/en
https://www.benchchem.com/product/b093469?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dimethylanthracene
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dimethylanthracene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C15815482
https://www.benchchem.com/product/b093469?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Dimethylanthracene
https://www.tandfonline.com/doi/abs/10.1080/10406638.2019.1709083
https://www.benchchem.com/product/b093469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

cause long-lasting harmful effects to aquatic life.[8] Standard laboratory safety protocols,
including the use of personal protective equipment (gloves, safety glasses, and lab coat) and
handling in a well-ventilated area or fume hood, are strongly recommended.

This document is based on publicly available data and is intended for informational purposes
for a technical audience. Researchers should consult primary literature and safety data sheets
before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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